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Compound of Interest

Compound Name: Benazeprilat-d5

Cat. No.: B562585 Get Quote

Essential Safety and Handling Guide for
Benazeprilat-d5
This guide provides immediate and essential safety and logistical information for the handling

of Benazeprilat-d5 in a laboratory setting. The following procedures are based on available

safety data for closely related compounds, including Benazepril-d5 and Benazepril

hydrochloride, and are intended to provide a framework for safe handling, storage, and

disposal.

Hazard Identification and Precautions

Benazeprilat-d5 is a labeled active metabolite of benazepril and should be handled with care.

[1][2] While some safety data sheets for the parent compound, benazepril hydrochloride, do not

classify it as hazardous, others indicate a potential risk.[3] One of the significant potential

hazards identified for benazepril hydrochloride is the suspicion of damaging fertility or the

unborn child (H361). Therefore, it is crucial to obtain and review the most current Safety Data

Sheet (SDS) for Benazeprilat-d5 before handling and to conduct a thorough risk assessment.

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment should be worn when

handling Benazeprilat-d5.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Eyes/Face Safety goggles or face shield
Conforming to EN 166 (EU) or

NIOSH (US) approved.

Hands Chemical-impermeable gloves
Nitrile gloves are

recommended.

Body Protective clothing
A lab coat or other impervious

clothing should be worn.

Respiratory Respirator (if necessary)

Required when dusts are

generated or if handling in a

poorly ventilated area.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

Use in a well-ventilated area, such as a chemical fume hood.

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as oxidizing agents.
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First Aid Measures
In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Physical and Chemical Properties
Below is a summary of the available quantitative data for Benazeprilat-d5. Occupational

exposure limits have not been established for this compound.

Property Value

Molecular Formula C₂₂H₁₉D₅N₂O₅

Molecular Weight 401.47 g/mol

CAS Number 1279033-05-4

Occupational Exposure Limits Not established

Operational Plans
Due to its classification as a research chemical, detailed experimental protocols for

Benazeprilat-d5 are not widely available. The primary operational plan involves adhering to

the safety and handling procedures outlined in this guide and the manufacturer's SDS.
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Spill Management
In the event of a spill, a clear and immediate response is necessary to mitigate risks.

Spill Occurs

Evacuate Immediate Area

Immediate Action

Alert Others and Secure the Area

Safety First

Wear Appropriate PPE

Prepare for Cleanup

Contain the Spill

Prevent Spread

Clean Up Spill

Follow SDS Instructions

Decontaminate Area

Ensure Thorough Cleaning

Dispose of Waste

Proper Disposal

Report the Incident

Documentation
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Caption: Chemical Spill Response Workflow.

Spill Cleanup Protocol:

Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don the appropriate PPE as outlined above.

Containment: Prevent the spread of the spill using absorbent materials.

Cleanup: For a solid spill, carefully sweep or scoop the material into a suitable container,

avoiding dust generation. For a liquid spill, use an inert absorbent material.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal: Place all contaminated materials, including PPE, into a sealed, labeled container

for hazardous waste disposal.

Disposal Plan
All waste containing Benazeprilat-d5 must be treated as hazardous chemical waste.

Segregation: Do not mix Benazeprilat-d5 waste with other waste streams.

Labeling: The waste container must be clearly labeled with the chemical name and any

associated hazards.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in

accordance with all federal, state, and local regulations. Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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